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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide
CAS No.: 5097-95-0
Cat. No.: B12731701
Get Quote
. J

This guide outlines the proper disposal procedures for Bis(2-chlorophenyl) sulfide, a
chlorinated aromatic sulfide commonly used in organic synthesis and polymer research.

CRITICAL SAFETY WARNING: IDENTITY
VERIFICATION

STOP AND VERIFY: Ensure you are handling Bis(2-chlorophenyl) sulfide (Aromatic solid)
and NOTBiIs(2-chloroethyl) sulfide (Mustard Gas/Blister Agent).

o Target Chemical: Bis(2-chlorophenyl) sulfide (CAS: 5097-95-0 or 2825-61-8 for
generic/isomers). Solid/Crystal. Irritant.

+ High Hazard Look-alike: Bis(2-chloroethyl) sulfide (CAS: 505-60-2).[1] Oily Liquid. Chemical
Warfare Agent.

¢ Action: If you suspect the presence of Bis(2-chloroethyl) sulfide, evacuate immediately and
contact EHS/Emergency Services. This guide only applies to the aromatic sulfide.
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Chemical Profile & Waste Characterization

Proper disposal begins with accurate characterization to determine the correct regulatory waste
code and segregation stream.

Parameter Specification

Bis(2-chlorophenyl) sulfide (2,2'-
Dichlorodiphenyl sulfide)

Chemical Name

5097-95-0 (Ortho isomer); 5181-10-2 (Para

isomer often handled similarly)

CAS Number

Physical State White to pale yellow crystalline solid

Skin/Eye Irritant (H315, H319), Aquatic Toxicity

Primary Hazards ) )
(H411), Respiratory Irritant (H335)

Incompatible with strong oxidizers (e.g.,
Reactivity Peroxides, Nitrates).[1][2][3] Releases HCI and

SOx upon combustion.

Non-Listed Hazardous Waste. typically

classified as D001 (if ignitable) or regulated
RCRA Status - ]

under state-specific toxic waste codes due to

halogen content.

Halogenated Organic Solids (Do not mix with
Waste Stream
non-halogenated solvents).

Disposal Workflow & Decision Logic

The following decision tree outlines the segregation and disposal pathway.
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Waste Generation
(Bis(2-chlorophenyl) sulfide)

Is the waste pure solid
or in solution?

Solid Solution

Dissolved in Solvent

Pure Solid / Spill Debris

Segregate into
'Halogenated Organic' Stream

Container Selection:
HDPE or Glass (Avoid Metal)

l

Label: 'Hazardous Waste - Halogenated'
(List constituents)

Final Disposal:

High-Temp Incineration
(w/ HCI & SO2 Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging Bis(2-chlorophenyl) sulfide waste.

Step-by-Step Disposal Procedures
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A. Small-Scale Laboratory Disposal (Solids & Solutions)

Objective: safely package waste for transfer to EHS/Waste Management.
e Segregation (Crucial):

o Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides). This can form
sulfoxides/sulfones exothermically or cause violent reactions.

o Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless the entire
mixture is labeled as "Halogenated Waste." Halogens require higher incineration
temperatures (1100°C+) and specific flue gas scrubbing.

o Container Selection:
o Use HDPE (High-Density Polyethylene) or Glass containers.

o Avoid metal containers as potential hydrolysis (generating trace HCI) can corrode metal

over time.
e Labeling:
o Attach a hazardous waste tag immediately upon the first addition of waste.
o Constituents: Write "Bis(2-chlorophenyl) sulfide" clearly. Do not use abbreviations.

o Hazard Checkboxes: Mark "Irritant”" and "Toxic to Environment."

B. Spill Cleanup Protocol (Solid/Powder)

Objective: Containment and removal without generating airborne dust.[4]

o PPE Required: Nitrile gloves, safety goggles, lab coat. If powder is fine/dusty, use a N95
respirator or work inside a fume hood.

e Containment:

o Do not dry sweep if dust generation is likely.
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o Cover the spill with a damp paper towel or an oil-based sweeping compound to suppress
dust.

e Removal:
o Scoop the material into a wide-mouth jar (HDPE/Glass).

o Wipe the surface with a solvent suitable for the chemical (e.g., Dichloromethane or
Acetone) to remove residue.

o Place all wipes and PPE into the Solid Hazardous Waste container.

o Decontamination: Wash the area with soap and water. Collect the rinsate as Aqueous
Hazardous Waste if significant quantities were spilled.

C. Final Destruction (Facility Level)

Objective: Complete mineralization of the chlorinated sulfide.
e Method: High-Temperature Incineration.
e Mechanism:

o The organic skeleton is oxidized to CO2 and Hz0.

o Sulfur converts to Sulfur Dioxide (SOz).

o Chlorine converts to Hydrogen Chloride (HCI).[5]

e Requirement: The incinerator must be equipped with a wet scrubber (alkaline) to neutralize
the acidic HCl and SOz byproducts before stack release.

» Prohibition: Never dispose of down the drain. It is toxic to aquatic life and will settle in p-
traps/sewer lines, potentially crystallizing or reacting over time.

References

» National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 79043, Bis(2-chlorophenyl) sulfide.
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« U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Hazardous Waste
Disposal Procedures.

+ Thermo Fisher Scientific. Safety Data Sheet (SDS)

o (Note: Search for CAS 5181-10-2 for analogous handling data)

o Occupational Safety and Health Administration (OSHA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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